Besifloxacin
Besifloxacin
Besifloxacin is a member of quinolines.
Besifloxacin is a fourth generation fluoroquinolone-type opthalmic antibiotic for the treatment of bacterial conjunctivitis. FDA approved on May 28, 2009.
Besifloxacin is a Quinolone Antimicrobial.
Besifloxacin is a synthetic fourth-generation fluoroquinolone antibiotic, with broad spectrum antibacterial activity. Upon administration, besifloxacin targets, binds to and inhibits both bacterial DNA gyrase, an enzyme essential for DNA replication, transcription and repair of bacterial DNA, and bacterial topoisomerase IV, an enzyme required for partitioning of the chromosomal DNA during bacterial cell division. This inhibits DNA replication, transcription, and repair and cell division.
See also: Besifloxacin Hydrochloride (has salt form).
Besifloxacin is a fourth generation fluoroquinolone-type opthalmic antibiotic for the treatment of bacterial conjunctivitis. FDA approved on May 28, 2009.
Besifloxacin is a Quinolone Antimicrobial.
Besifloxacin is a synthetic fourth-generation fluoroquinolone antibiotic, with broad spectrum antibacterial activity. Upon administration, besifloxacin targets, binds to and inhibits both bacterial DNA gyrase, an enzyme essential for DNA replication, transcription and repair of bacterial DNA, and bacterial topoisomerase IV, an enzyme required for partitioning of the chromosomal DNA during bacterial cell division. This inhibits DNA replication, transcription, and repair and cell division.
See also: Besifloxacin Hydrochloride (has salt form).
Brand Name:
Vulcanchem
CAS No.:
141388-76-3
VCID:
VC21282139
InChI:
InChI=1S/C19H21ClFN3O3/c20-15-16-12(18(25)13(19(26)27)9-24(16)11-4-5-11)7-14(21)17(15)23-6-2-1-3-10(22)8-23/h7,9-11H,1-6,8,22H2,(H,26,27)/t10-/m1/s1
SMILES:
C1CCN(CC(C1)N)C2=C(C=C3C(=C2Cl)N(C=C(C3=O)C(=O)O)C4CC4)F
Molecular Formula:
C19H21ClFN3O3
Molecular Weight:
393.8 g/mol
Besifloxacin
CAS No.: 141388-76-3
Cat. No.: VC21282139
Molecular Formula: C19H21ClFN3O3
Molecular Weight: 393.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Besifloxacin is a member of quinolines. Besifloxacin is a fourth generation fluoroquinolone-type opthalmic antibiotic for the treatment of bacterial conjunctivitis. FDA approved on May 28, 2009. Besifloxacin is a Quinolone Antimicrobial. Besifloxacin is a synthetic fourth-generation fluoroquinolone antibiotic, with broad spectrum antibacterial activity. Upon administration, besifloxacin targets, binds to and inhibits both bacterial DNA gyrase, an enzyme essential for DNA replication, transcription and repair of bacterial DNA, and bacterial topoisomerase IV, an enzyme required for partitioning of the chromosomal DNA during bacterial cell division. This inhibits DNA replication, transcription, and repair and cell division. See also: Besifloxacin Hydrochloride (has salt form). |
|---|---|
| CAS No. | 141388-76-3 |
| Molecular Formula | C19H21ClFN3O3 |
| Molecular Weight | 393.8 g/mol |
| IUPAC Name | 7-[(3R)-3-aminoazepan-1-yl]-8-chloro-1-cyclopropyl-6-fluoro-4-oxoquinoline-3-carboxylic acid |
| Standard InChI | InChI=1S/C19H21ClFN3O3/c20-15-16-12(18(25)13(19(26)27)9-24(16)11-4-5-11)7-14(21)17(15)23-6-2-1-3-10(22)8-23/h7,9-11H,1-6,8,22H2,(H,26,27)/t10-/m1/s1 |
| Standard InChI Key | QFFGVLORLPOAEC-SNVBAGLBSA-N |
| Isomeric SMILES | C1CCN(C[C@@H](C1)N)C2=C(C=C3C(=C2Cl)N(C=C(C3=O)C(=O)O)C4CC4)F |
| SMILES | C1CCN(CC(C1)N)C2=C(C=C3C(=C2Cl)N(C=C(C3=O)C(=O)O)C4CC4)F |
| Canonical SMILES | C1CCN(CC(C1)N)C2=C(C=C3C(=C2Cl)N(C=C(C3=O)C(=O)O)C4CC4)F |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator